Cas no 1788054-80-7 ((2-Methyl-2H-indazol-4-yl)methanamine hydrochloride)

• Product Name: (2-Methyl-2H-indazol-4-yl)methanamine hydrochloride
• CAS No: 1788054-80-7
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• MDL: MFCD28501208
• CID: 4614293
• PubChem ID: 91933780
• Update Time: 2025-06-11

(2-Methyl-2H-indazol-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-2H-indazol-4-yl)methanamine hydrochloride
• (2-Methyl-2H-indazol-4-yl)methanamine HCl
• (2-Methylindazol-4-yl)methanamine hydrochloride
• (2-methylindazol-4-yl)methanamine;hydrochloride
• SB10427
• 4-Aminomethyl-2-methyl-indazole hydrochloride
• P14678
• (2-Methyl-2H-indazol-4-yl)methanaminehydrochloride
• AKOS025396275
• 1788054-80-7
• AS-52271
• CS-0053521

• MDL： MFCD28501208
• Inchi： 1S/C9H11N3.ClH/c1-12-6-8-7(5-10)3-2-4-9(8)11-12;/h2-4,6H,5,10H2,1H3;1H
• InChI Key： YZDSFMLBGIMEHN-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C=C2C(C=CC=C2CN)=N1

Computed Properties

• Exact Mass: 197.0719751g/mol
• Monoisotopic Mass: 197.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on (2-Methyl-2H-indazol-4-yl)methanamine hydrochloride

Introduction to (2-Methyl-2H-indazol-4-yl)methanamine hydrochloride (CAS No. 1788054-80-7)

(2-Methyl-2H-indazol-4-yl)methanamine hydrochloride, identified by its CAS number 1788054-80-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the indazole class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl group at the 2-position and an amine functional group at the 4-position of the indazole core, contribute to its unique chemical and pharmacological properties.

The indazole scaffold is a fused heterocyclic system consisting of a benzene ring and a pyrazole ring. This structural motif is known for its versatility in drug design, as it can interact with various biological targets. The amine group in (2-Methyl-2H-indazol-4-yl)methanamine hydrochloride serves as a key pharmacophore, enabling interactions with biological receptors and enzymes. Additionally, the hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical formulations.

Recent research has highlighted the potential of indazole derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that compounds containing the indazole moiety exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The amine-substituted indazoles, in particular, have shown promise in modulating enzyme activity and receptor binding, which are critical mechanisms in many diseases.

In the context of oncology research, (2-Methyl-2H-indazol-4-yl)methanamine hydrochloride has been investigated for its potential role in inhibiting key enzymes involved in cancer cell proliferation. Preclinical studies have suggested that this compound may interfere with signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in various types of cancer. The ability of this molecule to modulate these pathways makes it a promising candidate for further development into an anticancer therapeutic.

Furthermore, the structural flexibility of (2-Methyl-2H-indazol-4-yl)methanamine hydrochloride allows for modifications that can enhance its pharmacokinetic properties. Researchers have explored derivatives of this compound with improved solubility, bioavailability, and target specificity. These modifications are crucial for developing drugs that can effectively reach their intended biological targets and exhibit minimal side effects.

The synthesis of (2-Methyl-2H-indazol-4-yl)methanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the indazole core efficiently. The final step involves converting the free base into its hydrochloride salt to improve stability and handling characteristics.

The pharmacological evaluation of (2-Methyl-2H-indazol-4-yl)methanamine hydrochloride has revealed several interesting findings. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting cell cycle progression. Additionally, it has demonstrated anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory enzyme activity.

One of the most compelling aspects of (2-Methyl-2H-indazol-4-yl)methanamine hydrochloride is its potential for further derivatization to create novel drug candidates with enhanced therapeutic profiles. By modifying different parts of the molecule, researchers can fine-tune its biological activity to target specific diseases or conditions more effectively. This flexibility makes it an attractive scaffold for medicinal chemists working on developing new treatments.

The development of any new pharmaceutical compound requires rigorous testing to ensure safety and efficacy before it can be used in clinical settings. Preclinical studies involving (2-Methyl-2H-indazol-4-yl)methanamine hydrochloride have focused on evaluating its toxicity profile, pharmacokinetics, and interaction with biological targets. These studies provide critical data that will inform future clinical trials and help determine whether this compound has the potential to become a viable therapeutic option.

The future directions for research on (2-Methyl-2H-indazol-4-yl)methanamine hydrochloride include exploring its mechanism of action in greater detail and investigating its potential in combination therapies with other drugs. By understanding how this compound interacts with biological systems at a molecular level, researchers can identify ways to optimize its therapeutic effects and minimize any potential side effects.

In conclusion, (2-Methyl-2H-indazol-4-yl)methanamine hydrochloride (CAS No. 1788054-80-7) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.